![molecular formula C12H9IN2S B5753999 6-(4-iodophenyl)-2-methylimidazo[2,1-b][1,3]thiazole](/img/structure/B5753999.png)
6-(4-iodophenyl)-2-methylimidazo[2,1-b][1,3]thiazole
Overview
Description
6-(4-iodophenyl)-2-methylimidazo[2,1-b][1,3]thiazole, also known as IMPY, is a heterocyclic compound that has been widely studied for its potential applications in medicinal chemistry. This compound is known for its unique structure, which contains both an imidazole and a thiazole ring, and its ability to bind to amyloid plaques in the brain. In
Scientific Research Applications
Antimicrobial Activities
6-(4-iodophenyl)-2-methylimidazo[2,1-b][1,3]thiazole derivatives have been studied for their potential antimicrobial properties. Ur et al. (2004) synthesized a range of compounds with this structure, finding that some demonstrated antimicrobial activity against various strains, including Staphylococcus epidermidis (Ur et al., 2004).
Anti-Inflammatory and Analgesic Activities
Research has explored the anti-inflammatory and analgesic potential of imidazo[2,1-b]thiazole derivatives. Abignente et al. (1983) prepared several compounds in this class and evaluated them for anti-inflammatory, analgesic, and antipyretic activities, along with their ulcerogenic potential (Abignente et al., 1983).
Anticancer Activity
Some derivatives of this compound have been investigated for their potential anticancer properties. For instance, Koppireddi et al. (2014) synthesized a series of these compounds and evaluated their anti-proliferative activity against various human cancer cell lines (Koppireddi et al., 2014).
Antitubercular Activity
Compounds containing the imidazo[2,1-b][1,3]thiazole moiety have been studied for their effectiveness against tuberculosis. Ramprasad et al. (2016) reported on the synthesis of thiazole–imidazo[2,1-b][1,3,4]thiadiazole hybrids and their screening for antimycobacterial activity against Mycobacterium tuberculosis (Ramprasad et al., 2016).
properties
IUPAC Name |
6-(4-iodophenyl)-2-methylimidazo[2,1-b][1,3]thiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9IN2S/c1-8-6-15-7-11(14-12(15)16-8)9-2-4-10(13)5-3-9/h2-7H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEWGDXRBUBAMFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2S1)C3=CC=C(C=C3)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9IN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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